Cas no 1897070-86-8 (2-(3-bromo-2-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 2-(3-bromo-2-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 1897070-86-8
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 6578489
• PubChem ID: 117401004
• Update Time: 2025-05-21

2-(3-bromo-2-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methoxyphenyl)-2-methylpropan-1-ol
• EN300-1938742
• 1897070-86-8

• Inchi： 1S/C11H15BrO2/c1-11(2,7-13)8-5-4-6-9(12)10(8)14-3/h4-6,13H,7H2,1-3H3
• InChI Key： GYQPFSNSLUWIAY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C(C)(C)CO

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(3-bromo-2-methoxyphenyl)-2-methylpropan-1-ol

2-(3-Bromo-2-Methoxyphenyl)-2-Methylpropan-1-ol

The compound 2-(3-bromo-2-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 1897070-86-8) is a complex organic molecule with a unique structure that combines aromatic and aliphatic functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure consists of a phenolic ring substituted with bromine and methoxy groups, along with a tertiary alcohol group attached to a methyl branch. This combination of functional groups makes it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry. The presence of the bromine atom in the aromatic ring introduces electron-withdrawing effects, which can influence the compound's reactivity and bioavailability. Additionally, the methoxy group (-OCH3) acts as an electron-donating substituent, which can modulate the electronic properties of the aromatic ring and enhance its interaction with biological systems. These properties make 2-(3-bromo-2-methoxyphenyl)-2-methylpropan-1-ol a valuable precursor for synthesizing bioactive molecules.

The tertiary alcohol group in this compound plays a crucial role in its solubility and stability. Tertiary alcohols are generally less reactive than primary or secondary alcohols, making this compound more stable under various reaction conditions. This stability is advantageous in industrial applications where prolonged exposure to harsh conditions is required. Furthermore, the methyl branch attached to the alcohol group adds bulk to the molecule, potentially influencing its stereochemical properties and interactions with other molecules.

From a synthetic perspective, 2-(3-bromo-2-methoxyphenyl)-2-methylpropan-1-ol can be synthesized through various routes, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been explored to construct the carbon-bromine bond in this molecule. These methods not only improve yield but also reduce the environmental impact of synthesis processes.

In terms of applications, this compound has shown promise in drug discovery programs targeting various diseases. Its structure allows for further functionalization at multiple sites, enabling the creation of derivatives with enhanced pharmacokinetic profiles. For example, researchers have investigated its potential as an anti-inflammatory agent by modifying the substituents on the aromatic ring. The bromine atom serves as a site for further substitution, allowing chemists to introduce additional functional groups that can modulate biological activity.

Another area where 2-(3-bromo-2-methoxyphenyl)-2-methylpropan-1-ol has demonstrated potential is in agrochemicals. Its ability to interact with plant enzymes and receptors makes it a candidate for developing new pesticides or growth regulators. Recent studies have focused on its role as a lead compound for designing molecules that can enhance crop resistance to environmental stressors without harmful side effects.

From an environmental standpoint, understanding the degradation pathways of this compound is critical for assessing its ecological impact. Research has shown that under certain conditions, such as microbial activity or photodegradation, this compound can break down into less complex molecules. However, further studies are needed to fully characterize its environmental fate and ensure sustainable practices in its production and use.

In conclusion, 2-(3-bromo-2-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 1897070-86-8) is a multifaceted organic compound with significant potential across various industries. Its unique combination of functional groups provides a foundation for developing innovative solutions in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications and synthesis methods for this compound, it is poised to play an increasingly important role in modern chemistry.